Cas no 1369140-29-3 (9-Bromo-2,3,4,5-tetrahydrobenzo[b]oxepine)

• Product Name: 9-Bromo-2,3,4,5-tetrahydrobenzo[b]oxepine
• CAS No: 1369140-29-3
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• CID: 5041257
• PubChem ID: 69253436
• Update Time: 2026-02-28

9-Bromo-2,3,4,5-tetrahydrobenzo[b]oxepine Chemical and Physical Properties

Names and Identifiers

• 9-bromo-2,3,4,5-tetrahydrobenzo[b]oxepine
• 9-bromo-2,3,4,5-tetrahydro-1-benzoxepine
• 1369140-29-3
• SCHEMBL4950313
• CS-0162797
• FGHXFVCUMCDSFB-UHFFFAOYSA-N
• BS-47501
• E75144
• 9-Bromo-2,3,4,5-tetrahydrobenzo[b]oxepine

• Inchi： 1S/C10H11BrO/c11-9-6-3-5-8-4-1-2-7-12-10(8)9/h3,5-6H,1-2,4,7H2
• InChI Key： FGHXFVCUMCDSFB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1OCCCC2

Computed Properties

• Exact Mass: 225.99933g/mol
• Monoisotopic Mass: 225.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines Benzoxepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines